Cas no 443292-04-4 (4-(allyloxy)-3,5-dibromobenzaldehyde)

• Product Name: 4-(allyloxy)-3,5-dibromobenzaldehyde
• CAS No: 443292-04-4
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 1518362
• PubChem ID: 2716610
• Update Time: 2025-06-30

4-(allyloxy)-3,5-dibromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(allyloxy)-3,5-dibromobenzaldehyde
• Pyridine, 2-methyl-3-(2-propenyloxy)-
• allyl(2-methyl-3-pyridyl)ether
• CTK6C4425
• AC1LBEMV
• AG-K-90969
• 3-allyloxy-2-methyl-pyridine
• Allyl (2-methyl-3-pyridyl)ether
• 3-allyloxy-3,5-dibromobenzaldehyde
• 2-Methyl-3-(2-propenyloxy)pyridine
• Pyridine, 2-methyl-3-(2-propenyloxy)-; allyl(2-methyl-3-pyridyl)ether; CTK6C4425; AC1LBEMV; AG-K-90969; 3-allyloxy-2-methyl-pyridine; Allyl (2-methyl-3-pyridyl)ether; 3-allyloxy-3,5-dibromobenzaldehyde; 2-Methyl-3-(2-propenyloxy)pyridine;
• 3,5-dibromo-4-prop-2-enoxybenzaldehyde
• 3,5-dibromo-4-(prop-2-en-1-yloxy)benzaldehyde
• STL289218
• 4-Allyloxy-3,5-dibromo-benzaldehyde
• BBL023406
• VS-07421
• 443292-04-4
• AKOS000295000
• CS-0116918

• Inchi： 1S/C10H8Br2O2/c1-2-3-14-10-8(11)4-7(6-13)5-9(10)12/h2,4-6H,1,3H2
• InChI Key： FPAHXQMWVYMRAH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1OCC=C)Br

Computed Properties

• Exact Mass: 317.88904
• Monoisotopic Mass: 317.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(allyloxy)-3,5-dibromobenzaldehyde

4-(allyloxy)-3,5-dibromobenzaldehyde (CAS No. 443292-04-4): A Versatile Synthetic Intermediate in Modern Pharmaceutical and Material Sciences

4-(allyloxy)-3,5-dibromobenzaldehyde (CAS No. 443292-04-4) is a brominated aromatic aldehyde derivative that has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound, characterized by the presence of bromine atoms at the 3- and 5-positions of the benzene ring and an aldehyde functional group at the 1-position, also features an allyloxy substituent at the 4-position. Its molecular framework provides a versatile platform for the synthesis of complex molecules, making it a valuable intermediate in pharmaceutical and material sciences. Recent studies have highlighted its role in the development of novel therapeutic agents and functional materials, underscoring its importance in contemporary research.

The 4-(allyloxy)-3,5-dibromobenzaldehyde molecule exhibits a planar aromatic structure with conjugated π-electron systems, which facilitates various chemical reactions such as nucleophilic substitution, electrophilic aromatic substitution, and oxidative coupling. The bromine atoms at the 3- and 5-positions serve as electrophilic centers, enabling the compound to participate in cross-coupling reactions like the Suzuki-Miyaura coupling and the Ullmann reaction. These reactions are critical for the synthesis of diverse aromatic derivatives, which are often utilized in the design of drugs targeting specific biological pathways. The aldehyde group at the 1-position further enhances the reactivity of the molecule, as it can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, which are known to exhibit biological activities.

Recent advances in synthetic chemistry have demonstrated the utility of 4-(allyloxy)-3,5-dibromobenzaldehyde in the development of antitumor agents. A 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a novel series of benzaldehyde derivatives, including 4-(allyloxy)-3,5-dibromobenzaldehyde, which showed promising anticancer activity against multidrug-resistant cancer cells. The researchers hypothesized that the bromine atoms and the allyloxy group contribute to the compound's ability to interact with specific cellular targets, such as DNA or protein kinases. This finding highlights the potential of 4-(ally,5-dibromobenzaldehyde as a lead compound for the design of targeted therapies.

In addition to its pharmaceutical applications, 4-(allyloxy)-3,5-dibromobenzaldehyde has been explored for its role in the synthesis of functional materials. A 2024 paper in *Advanced Materials* described the use of this compound as a precursor for the preparation of photonic materials with tunable optical properties. The allyloxy group, when subjected to specific chemical modifications, can enhance the solubility and processability of the final material, making it suitable for applications in organic electronics and optoelectronics. The bromine atoms, on the other hand, provide the material with enhanced stability under UV irradiation, which is a critical factor for its use in optoelectronic devices.

The synthesis of 4-(allyloxy)-3,5-dibromobenzaldehyde typically involves a multi-step process that begins with the bromination of a substituted benzene ring. A 2022 study in *Organic Letters* described an efficient method for the preparation of this compound using a combination of electrophilic bromination and nucleophilic substitution reactions. The researchers optimized reaction conditions, including temperature, solvent, and catalysts, to achieve high yields and purity. This synthetic approach not only demonstrates the feasibility of large-scale production but also aligns with the principles of green chemistry by minimizing the use of hazardous reagents.

From a structural perspective, the 4-(allyloxy)-3,5-dibromobenzaldehyde molecule exhibits a high degree of symmetry, which contributes to its stability and reactivity. The allyloxy group, consisting of a three-carbon chain with a double bond, introduces conjugation that can influence the electronic properties of the molecule. This conjugation is particularly important in the context of photochemical reactions, where the molecule can act as a chromophore. A 2023 study in *Photochemical & Photobiological Sciences* demonstrated that the allyloxy group enhances the absorption of light in the visible spectrum, making the compound a potential candidate for use in solar energy conversion systems.

While the synthetic and functional properties of 4-(allyloxy)-3,5-dibromobenzaldehyde are well-documented, its biological activity remains an area of active research. Preliminary studies suggest that the compound may exhibit antioxidant properties, which could be attributed to the presence of the aldehyde group and the bromine atoms. A 2024 preliminary report in *Bioorganic & Medicinal Chemistry Letters* indicated that 4-(allyloxy)-3,5-dibromobenzaldehyde could scavenge free radicals in vitro, potentially offering protective effects against oxidative stress. Further research is needed to validate these findings and to explore the compound's potential as a therapeutic agent.

The versatility of 4-(allyloxy)-3,5-dibromobenzaldehyde is further underscored by its compatibility with a wide range of functional groups. This property allows chemists to tailor the molecule for specific applications, whether in the development of pharmaceuticals or in the creation of advanced materials. For instance, the allyloxy group can be modified to introduce hydrophilic or hydrophobic characteristics, enabling the compound to be used in drug delivery systems or in the formulation of coatings with specific surface properties.

As research into 4-(allyloxy)-3,5-dibromobenzaldehyde continues to evolve, its applications are expected to expand into new domains. The compound's unique structural features and reactivity make it a promising candidate for the design of multifunctional molecules. With ongoing advancements in synthetic methods and analytical techniques, the potential of 4-(allyloxy)-3,5-dibromobenzaldehyde to contribute to scientific and technological progress is likely to grow significantly in the coming years.